1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one
Overview
Description
1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one is a synthetic compound that belongs to the class of cathinones. It is also known as 4-MMC-OPOP or 4-MPD-OPOP. The compound has been used in scientific research for its potential applications in pharmacology and medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This may result in the compound's psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one are not well characterized. However, it has been shown to produce stimulant effects similar to other cathinones, including increased heart rate and blood pressure, euphoria, and increased alertness.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one in lab experiments is its potential as a research tool for studying the central nervous system and its effects on dopamine and norepinephrine reuptake. However, one limitation is the lack of understanding of the compound's long-term effects and potential toxicity.
Future Directions
Future research on 1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one could focus on further understanding its mechanism of action and potential therapeutic applications. Additionally, studies could investigate the compound's potential toxicity and long-term effects on the central nervous system.
Synthesis Methods
The synthesis of 1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one involves the reaction of 4-methylphenol with 1-(azetidin-1-yl)propan-2-one in the presence of a catalyst. The reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one has been used in scientific research for its potential applications in pharmacology and medicinal chemistry. The compound has been studied for its effects on the central nervous system and its potential as a psychoactive drug.
properties
IUPAC Name |
1-(azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-10-4-6-12(7-5-10)16-11(2)13(15)14-8-3-9-14/h4-7,11H,3,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVOUGLLNFQLWHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(C)C(=O)N2CCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Azetidin-1-yl)-2-(4-methylphenoxy)propan-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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